Cas no 252059-18-0 (6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 252059-18-0
• MF: C₁₉H₁₁Cl₃N₂O
• MW: 389.662441492081
• MDL: MFCD00665624
• CID: 4643068
• Update Time: 2025-05-22

6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2-chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 3-Pyridinecarbonitrile, 6-(2-chlorophenyl)-1-[(2,4-dichlorophenyl)methyl]-1,2-dihydro-2-oxo-
• 6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00665624
• Inchi： 1S/C19H11Cl3N2O/c20-14-7-5-13(17(22)9-14)11-24-18(8-6-12(10-23)19(24)25)15-3-1-2-4-16(15)21/h1-9H,11H2
• InChI Key： FOFSVCMIKJSKGO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2Cl)C(C2=CC=CC=C2Cl)=CC=C1C#N

Additional information on 6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile: A Comprehensive Overview

The compound 6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, identified by the CAS number 252059-18-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is characterized by a pyridine ring system with substituents that include a 6-chlorophenyl group and a 1-(2,4-dichlorobenzyl) group. The presence of these chlorinated substituents contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of such chlorinated aromatic systems in enhancing the molecule's electronic properties, which are crucial for applications in drug design and materials science.

One of the most promising areas of research involving this compound is its potential use in pharmaceuticals. The pyridine carbonitrile moiety is known to exhibit significant bioactivity, making it a valuable component in the development of new drug candidates. Researchers have explored the compound's ability to inhibit specific enzymes and receptors, which could lead to novel therapeutic agents for treating various diseases. For instance, recent findings suggest that this compound may possess anti-inflammatory and anti-cancer properties, making it a candidate for further preclinical studies.

In addition to its pharmaceutical applications, 6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has shown potential in the field of materials science. Its unique electronic structure makes it a suitable candidate for use in organic electronics and optoelectronic devices. Studies have demonstrated that this compound can act as an efficient charge transport material, which is essential for the performance of devices such as organic light-emitting diodes (OLEDs) and solar cells. The integration of this compound into such devices could significantly enhance their efficiency and stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. Researchers have also explored alternative synthetic pathways that utilize sustainable feedstocks and green chemistry principles, aligning with global efforts to promote environmentally friendly manufacturing processes.

In terms of physical properties, 6-(2-Chlorophenyl)-1-(2,4-dichlorobenzyl)-